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Cat. No.: B081225 Get Quote

Abstract: The hexaaquaaluminum(III) cation, [Al(H₂O)₆]³⁺, is a fundamental species in aqueous

aluminum chemistry and forms the core of numerous crystalline compounds. Its structure and

the influence of counter-ions on the crystal lattice are of significant interest to researchers in

materials science, geochemistry, and drug development. This guide provides a detailed

overview of the crystal structure of hexaaquaaluminum compounds, summarizing key

crystallographic data, outlining the experimental protocols for their determination, and

illustrating the foundational molecular geometry and analytical workflows.

The Hexaaquaaluminum(III) Cation: Core Geometry
The aluminum(III) ion (Al³⁺) typically exhibits a coordination number of six in aqueous

environments, bonding with six water molecules to form the stable hexaaquaaluminum(III)

complex ion, [Al(H₂O)₆]³⁺.[1][2][3] The six water molecules act as ligands, donating a lone pair

of electrons from the oxygen atom to the vacant orbitals of the central aluminum ion.[3] This

coordination results in a well-defined and slightly distorted octahedral geometry.[4] The average

Al-O bond distance within this octahedron is consistently reported to be approximately 1.87 to

1.88 Å.[4] The overall crystal structure is then formed by the arrangement of these cations with

their corresponding counter-anions and, often, additional water molecules of crystallization, all

interconnected by an extensive network of hydrogen bonds.[4][5][6]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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